Cas no 1261928-43-1 (4-Fluoro-3-(3-methylphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(3-methylphenyl)benzoic acid
• CAS No: 1261928-43-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD18318936
• CID: 1039034
• PubChem ID: 52984086
• Update Time: 2025-04-20

4-Fluoro-3-(3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 4-fluoro-3-(3-methylphenyl)benzoic acid
• 1261928-43-1
• AKOS015888656
• MFCD18318936
• BS-20229
• 6-Fluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID60680847
• 6-Fluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 6-fluoro-3'-methyl-
• 4-Fluoro-3-(3-methylphenyl)benzoic acid

• MDL： MFCD18318936
• Inchi： 1S/C14H11FO2/c1-9-3-2-4-10(7-9)12-8-11(14(16)17)5-6-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key： MDMVUKAUZUEYPS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 385.0±30.0 °C at 760 mmHg
• Flash Point: 186.7±24.6 °C
• PSA: 37.30000
• LogP: 3.49930
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Fluoro-3-(3-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives